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Compound of Interest

Compound Name: MHI-148

Cat. No.: B8198501

Disclaimer: No specific Safety Data Sheet (SDS) for MHI-148 was located. The following
guidance is based on safety protocols for similar heptamethine cyanine dyes and general
laboratory safety standards. Researchers must conduct a risk assessment before handling this
substance and consult their institution's Environmental Health and Safety (EH&S) department
for specific guidance.

MHI-148 is a near-infrared heptamethine cyanine dye with applications in cancer research for
imaging and targeted therapy.[1][2][3] As a research chemical, its toxicological properties have
not been fully elucidated. Therefore, cautious handling is paramount to minimize exposure and
ensure a safe laboratory environment.

Personal Protective Equipment (PPE)

Appropriate PPE is mandatory to prevent skin and eye contact, inhalation, and ingestion. The
following table summarizes the recommended PPE for handling MHI-148, particularly when in
powdered form or dissolved in solvents like Dimethyl Sulfoxide (DMSO).

© 2025 BenchChem. All rights reserved. 1/7 Tech Support


https://www.benchchem.com/product/b8198501?utm_src=pdf-interest
https://www.benchchem.com/product/b8198501?utm_src=pdf-body
https://www.benchchem.com/product/b8198501?utm_src=pdf-body
https://naturtotalshop.com/en/dmso-entsorgung/
https://www.fishersci.com/store/msds?partNumber=D1391&productDescription=DIMETHYL+SULFOXIDE+GC+HS+1L&vendorId=VN00033897&countryCode=US&language=en
https://uwaterloo.ca/safety-office/sites/default/files/uploads/documents/dmso-v.1.0-nov2023.pdf
https://www.benchchem.com/product/b8198501?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8198501?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Safety Operating Guide

Check Availability & Pricing

Personal Protective Specifications and Use
Body Part .
Equipment Cases

Safety goggles are the
minimum requirement. A face
shield should be worn in
Safety Goggles with side addition to goggles when there
Eyes/Face ) ) ) o i
shields or a Face Shield is a significant risk of splashes,
such as when handling larger
volumes or during vigorous

mixing.[4][5]

Disposable nitrile gloves are
suitable for incidental contact.
For prolonged contact or when
handling solutions in DMSO,
Hands Chemical-resistant gloves which can facilitate skin

(Nitrile or Butyl) absorption, butyl gloves are
recommended. Always double-
glove and change gloves
immediately after

contamination.

A flame-resistant lab coat that
fully covers the arms is

Body Laboratory Coat essential to protect skin and
clothing from splashes and

spills.

When handling the powdered
form of MHI-148, an N95
respirator is recommended to
prevent inhalation of fine
N95 Respirator or Chemical particles. All handling of
Fume Hood powdered MHI-148 and its

solutions should ideally be

Respiratory

performed within a certified
chemical fume hood to

minimize inhalation exposure.
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Operational Plan: Handling and Storage

Engineering Controls:

e Chemical Fume Hood: All work with powdered MHI-148 and volatile solutions should be
conducted in a properly functioning chemical fume hood.

o Ventilation: Ensure the laboratory is well-ventilated to prevent the accumulation of vapors.
Safe Handling Practices:

» Avoid direct contact with skin, eyes, and clothing.

e Do not inhale dust or aerosols.

» Wash hands thoroughly with soap and water after handling, even if gloves were worn.

e Prepare solutions in the smallest feasible quantities.

e When dissolving in DMSO, be aware that DMSO can facilitate the absorption of other
chemicals through the skin.

Storage:

o Store MHI-148 in a tightly sealed, light-resistant container in a cool, dry, and well-ventilated
area.

o Keep away from incompatible materials such as strong oxidizing agents.

» Label all containers clearly with the chemical name, concentration, date, and any associated
hazards.

Disposal Plan

All MHI-148 waste, including contaminated PPE and empty containers, must be disposed of as
hazardous chemical waste.

e Solid Waste: Collect powdered MHI-148 and any contaminated materials (e.g., weigh boats,
pipette tips, gloves) in a designated, sealed, and clearly labeled hazardous waste container.
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e Liquid Waste: Collect all MHI-148 solutions, including those in DMSO, in a designated,
sealed, and clearly labeled hazardous waste container. Do not pour MHI-148 or its solutions
down the drain.

o Contaminated Sharps: Dispose of any needles or other sharps used to handle MHI-148
solutions in a designated sharps container for hazardous chemical waste.

o Waste Pickup: Contact your institution's EH&S department to arrange for the pickup and
disposal of hazardous waste in accordance with local, state, and federal regulations.

Experimental Protocols
Protocol for Safe Weighing of Powdered MHI-148

e Preparation:

o Don all required PPE: safety goggles, face shield, lab coat, and double nitrile or butyl
gloves.

o Ensure the analytical balance is inside a chemical fume hood or a ventilated balance
enclosure.

o Place a tared weigh boat on the balance.
» Weighing:
o Carefully open the container of MHI-148 inside the fume hood.

o Using a clean spatula, transfer the desired amount of powder to the weigh boat. Avoid
creating dust.

o Once the desired weight is obtained, securely close the MHI-148 container.
e Cleanup:
o Carefully transfer the weighed powder to your experimental vessel.

o Wipe down the spatula and any contaminated surfaces with a damp cloth, ensuring the
cloth is disposed of as hazardous waste.
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o Dispose of the weigh boat and outer gloves in the designated solid hazardous waste
container.

Protocol for Spill Cleanup

e Immediate Actions:
o Alert others in the vicinity of the spill.
o Evacuate the immediate area if the spill is large or involves a volatile solvent.

o If any MHI-148 comes into contact with skin or eyes, immediately flush the affected area
with copious amounts of water for at least 15 minutes and seek medical attention.

o Cleanup Procedure (for small spills):

[¢]

Don appropriate PPE, including respiratory protection if the spill involves powder.

o For solid spills: Gently cover the spill with an absorbent material to avoid generating dust.
Carefully sweep the material into a dustpan and place it in a labeled hazardous waste
container.

o For liquid spills: Cover the spill with an inert absorbent material (e.g., vermiculite, sand, or
a chemical spill pillow).

o Once the liquid is absorbed, use a scoop or spatula to collect the material and place it in a
labeled hazardous waste container.

o Decontamination:

o Wipe the spill area with a cloth dampened with a suitable solvent (e.g., ethanol or
isopropanol), followed by soap and water.

o Dispose of all cleaning materials as hazardous waste.
e Reporting:

o Report the spill to your laboratory supervisor and your institution's EH&S department.
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Mandatory Visualizations

Click to download full resolution via product page

Caption: PPE Decision Workflow for Handling MHI-148.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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